1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate

• IUPAC Name: 1-phenylethyl 2-[(3,4-dichlorophenyl)sulfonylamino]acetate
• InChI: InChI=1S/C16H15Cl2NO4S/c1-11(12-5-3-2-4-6-12)23-16(20)10-19-24(21,22)13-7-8-14(17)15(18)9-13/h2-9,11,19H,10H2,1H3
• InChI Key: PSCQDNLWVDGQBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)OC(=O)CNS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO4S
• Molecular Weight: 388.3 g/mol

Description

1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a pharmacological agent. This compound is a type of glycine derivative that has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate is not fully understood. However, it has been suggested that this compound may act as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability. It may also have antioxidant and anti-inflammatory effects, which could contribute to its neuroprotective properties.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which could contribute to its anticonvulsant and anxiolytic effects. This compound has also been shown to have antioxidant and anti-inflammatory effects, which could protect neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate in lab experiments is its potential as a pharmacological agent for the treatment of neurodegenerative disorders. This compound has been shown to have neuroprotective effects in animal models, which could make it a promising candidate for further research. However, one limitation of using this compound is its potential toxicity and side effects, which need to be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for research on 1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate. One direction is to further investigate its mechanism of action and its potential as a modulator of the GABAergic system. Another direction is to explore its potential as a therapeutic agent for neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, future research could focus on optimizing the synthesis method of this compound to improve its yield and purity.

Scientific Research Applications

1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate has been studied for its potential applications as a pharmacological agent. It has been shown to have anticonvulsant and neuroprotective effects in animal models. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.